Cas no 1607291-00-8 (1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride
• CAS No: 1607291-00-8
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 4607999
• PubChem ID: 75479841
• Update Time: 2025-06-11

1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H12N4.ClH/c11-9(6-10-12-7-13-14-10)8-4-2-1-3-5-8;/h1-5,7,9H,6,11H2,(H,12,13,14);1H
• InChI Key： JVTREJTURHQEEI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(N)CC1NC=NN=1.[H]Cl

Additional information on 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride

Introduction to 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride (CAS No. 1607291-00-8)

1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride, identified by its CAS number 1607291-00-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of triazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a phenyl group and a substituted triazole ring, elements that contribute to its unique chemical properties and reactivity.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for formulation in drug delivery systems and biological assays. The presence of the phenyl moiety and the 4H-1,2,4-triazol-3-yl substituent introduces specific electronic and steric characteristics that influence its interactions with biological targets. These features make it a valuable scaffold for medicinal chemists exploring novel pharmacophores.

In recent years, the field of triazole chemistry has seen remarkable advancements, particularly in the development of antifungal and antiviral agents. The triazole ring is known for its ability to modulate enzyme active sites and binding pockets in proteins, which is crucial for designing drugs with high specificity and efficacy. The incorporation of a phenyl group into the triazole derivative enhances its binding affinity by introducing hydrophobic interactions and π-stacking capabilities.

One of the most compelling aspects of 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride is its potential as a lead compound in drug discovery. Researchers have been exploring its derivatives to develop molecules with improved pharmacokinetic profiles and reduced side effects. The amine group at the C2 position provides a handle for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic needs.

Recent studies have highlighted the importance of triazole derivatives in addressing emerging infectious diseases. The structural motif has shown promise in inhibiting pathogenic enzymes and preventing viral replication. For instance, modifications to the phenyl ring have been found to enhance binding to viral proteases, while adjustments to the triazole nitrogen atoms can improve metabolic stability. These findings underscore the versatility of 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride as a pharmacological building block.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the phenyl group can be incorporated via Friedel-Crafts acylation or other aromatic substitution methods. The final step involves salt formation with hydrochloric acid to improve solubility and stability.

In terms of biological activity, preliminary investigations suggest that 1-phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These activities are particularly relevant in the context of chronic diseases where such pathways play a pivotal role. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.

The compound’s chemical stability under various conditions has also been a focus of study. Factors such as pH, temperature, and exposure to light can influence its integrity. Ensuring stability is crucial for formulation development and storage recommendations. Advanced analytical techniques like NMR spectroscopy and mass spectrometry have been employed to characterize its molecular structure and purity.

From a commercial perspective, 1-phenyl-2-(4H-1,2,4-triazol-3-ylenethanamidine hydrochloride (CAS No. 1607291) represents an opportunity for specialty chemical manufacturers to supply research institutions and pharmaceutical companies with high-quality intermediates. Its unique structure makes it suitable for use in library screening programs aimed at identifying novel drug candidates.

The growing interest in heterocyclic compounds like triazoles reflects broader trends in medicinal chemistry towards designing molecules with complex spatial arrangements that mimic natural product scaffolds. This approach has led to several successful drugs that leverage triazole cores for their therapeutic benefits.

In conclusion, 1 - phen yl - 2 - ( 4 H - 1 , 2 , 4 - t ria z ol - 3 - y l ) e than - 1 - am ine h y droch lor ide ( C A S N o . 16 0 729 - 0 - 8 ) is a prom is ing compoun d with broad poten tial in pharma ceutical re search . Its structural features make it an attractive candidate for further derivatization and exploration as a therapeutic agent or intermediate in drug synthesis.